Cas no 2171268-74-7 (2-ethyl-2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid)

• Product Name: 2-ethyl-2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid
• CAS No: 2171268-74-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5929386
• PubChem ID: 165583268
• Update Time: 2025-06-26

2-ethyl-2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid
• 2171268-74-7
• EN300-1575729
• 2-ethyl-2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}butanoic acid

• Inchi： 1S/C26H32N2O5/c1-4-26(5-2,24(30)31)16-27-23(29)14-17(3)28-25(32)33-15-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22H,4-5,14-16H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)/t17-/m0/s1
• InChI Key： YVLGLHWESUEVTQ-KRWDZBQOSA-N
• SMILES： O(C(N[C@@H](C)CC(NCC(C(=O)O)(CC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid

Introduction to 2-ethyl-2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic Acid (CAS No. 2171268-74-7)

2-ethyl-2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid, identified by its CAS number 2171268-74-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an amino acid derivative, and a butanoic acid backbone. The presence of these functional groups not only imparts unique chemical properties but also opens up a myriad of possibilities for its application in drug discovery and therapeutic development.

The structural complexity of 2-ethyl-2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid makes it a promising candidate for further investigation in medicinal chemistry. The Fmoc moiety is particularly noteworthy, as it is widely used in peptide synthesis due to its stability and ease of removal under mild conditions. This feature suggests that the compound could serve as a valuable intermediate in the synthesis of more complex peptides or proteins, which are essential in various therapeutic applications.

In recent years, there has been a surge in research focused on the development of novel compounds with enhanced pharmacological properties. The (3S)-configuration of the amino acid derivative within the molecule indicates a specific stereochemical arrangement, which can significantly influence the biological activity of the compound. Stereoisomers are known to exhibit different pharmacokinetic and pharmacodynamic profiles, making them critical targets for medicinal chemists seeking to optimize drug efficacy and safety.

The butanoic acid moiety at the end of the molecule introduces another layer of functionality that could be exploited for various interactions within biological systems. Butanoic acid derivatives have been studied for their potential roles in modulating metabolic pathways and signaling cascades, which are integral to numerous physiological processes. This suggests that 2-ethyl-2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid could exhibit multifaceted biological activities, depending on its interactions with target proteins or enzymes.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. The fluorenylmethoxycarbonyl group not only facilitates synthetic manipulations but also allows for conjugation with other bioactive molecules, enabling the creation of prodrugs or targeted drug delivery systems. Such strategies are increasingly important in modern medicine, particularly in oncology and immunotherapy, where precision and specificity are paramount.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before they are synthesized in the lab. By leveraging machine learning algorithms and molecular docking studies, scientists can identify potential binding pockets and interactions that could modulate the activity of 2-ethyl-2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid. These computational approaches have significantly accelerated the drug discovery process, allowing for more efficient screening of candidates with desired pharmacological profiles.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters and sensitive functional groups requires careful optimization to ensure high yields and purity. However, modern synthetic methodologies, such as asymmetric catalysis and enantioselective reactions, offer promising solutions to these challenges. By employing these techniques, researchers can achieve high enantiomeric purity, which is crucial for biological activity.

In conclusion, 2-ethyl-2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid (CAS No. 2171268-74-7) represents a fascinating subject of study in pharmaceutical chemistry. Its complex structure, featuring key functional groups like the Fmoc moiety and chiral center, positions it as a valuable candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound, it holds great promise for contributing to advancements in medicine and biotechnology.